1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl-

• CAS No.: 176204-36-7
• Molecular Formula: C22H18FN3O
• Molecular Weight: 359.4 g/mol
• IUPAC Name: 2-[1-[(4-fluorophenyl)methyl]indol-3-yl]-N-pyridin-4-ylacetamide
• InChI: InChI=1S/C22H18FN3O/c23-18-7-5-16(6-8-18)14-26-15-17(20-3-1-2-4-21(20)26)13-22(27)25-19-9-11-24-12-10-19/h1-12,15H,13-14H2,(H,24,25,27)
• InChI Key: VQDZDAUWYCUULB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=CN2CC3=CC=C(C=C3)F)CC(=O)NC4=CC=NC=C4

Description

1H-Indole-3-acetamide, 1-[(4-fluorophenyl)methyl]-N-4-pyridinyl- is a useful research compound. Its molecular formula is C22H18FN3O and its molecular weight is 359.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

3.5 g (12.3 mMol) [1-(4-fluorobenzyl)indole-3-yl]acetic acid are dissolved in 100 ml anhydrous tetrahydrofuran. To this solution are added 2.54 g (12.3 mMol) dicyclohexylcarbodiimide and 1.16 g (12.3 mMol) 4-aminopyridine. After stirring for 24 hours at 0° C., the formed dicyclohexyl urea is separated off. After mixing in the solvent, the residue is purified by column chromatography on silica gel. Eluting agent: